

Evidence Profile: Efficacy and Safety of Valethamate Bromide

Author: Smolecule Technical Support Team, Date: February 2026

Compound Focus: Valethamate Bromide

CAS No.: 90-22-2

Cat. No.: S597133

Get Quote

The table below summarizes key findings from clinical trials on **Valethamate Bromide**, illustrating the inconsistency in reported outcomes.

Trial Reference	Reported Efficacy on Labor Duration	Key Findings & Safety Profile
Batukan et al. (2006) [1]	Significant reduction	Active phase of labor shorter in VB group (200.2 min vs. 267.2 min in placebo), particularly in primiparas.
Madhu et al. (2010) [2]	Significant reduction (vs. another agent)	Both VB and Drotaverine helped cervical dilatation; VB was less effective than Drotaverine.
Sharma et al. (2001) [3]	Significant reduction (vs. control)	VB reduced first stage of labor by 1 hr 21 min vs. control. Rate of cervical dilatation was higher than in control group.
Kuruvila et al. (1992) [4]	No significant difference	No difference in cervical dilatation rate vs. placebo. Significant maternal tachycardia noted.
Yilmaz et al. (2015) [5]	No significant difference	Duration of active phase was similar to placebo (225 min vs. 219 min). Side effects like tachycardia, flushing, and dry mouth were noted.

Experimental Protocols from Key Trials

For researchers designing new studies, the methodologies of past trials are critical. Here are summaries of protocols from two trials with opposing conclusions.

1. Batukan et al. (2006) - "Efficacious" Protocol [1] This double-blind, placebo-controlled trial demonstrated a positive effect and can serve as a model for efficacy investigations.

- **Objective:** To determine the effect of **Valethamate Bromide** on the duration of labor.
- **Patient Population:** 98 women with term pregnancies in spontaneous labor.
- **Intervention:**
 - **Treatment Group:** Intramuscular injection of 8 mg/mL **Valethamate Bromide**.
 - **Control Group:** Intramuscular injection of 1 mL 0.9% NaCl (placebo).
- **Dosing Regimen:** Medication was administered at the beginning of the active phase (cervical dilatation of 4-5 cm) at hourly intervals for a total of three doses.
- **Primary Outcome Measures:**
 - Time elapsed from intervention until the second stage of labor.
 - Duration of the second stage of labor.
 - Need for augmentation of labor with oxytocin.
- **Secondary Outcome Measures:**
 - Subjective impression of the physician regarding the medication's efficacy.
 - Record of associated adverse effects.

2. Kuruvila et al. (1992) - "Inefficacious" Protocol [4] This randomized controlled trial found no benefit and highlights important methodological considerations.

- **Objective:** To assess the efficacy of **Valethamate Bromide** in the acceleration of labor.
- **Patient Population:** 60 primigravidae and 60 multigravidae admitted in labor at 2-4 cm cervical dilatation.
- **Intervention:**
 - **Treatment Group:** Intramuscular injection of **Valethamate Bromide**.
 - **Control Group:** Intramuscular injection of normal saline.
- **Dosing Regimen:** The specific dosing schedule is not detailed in the abstract.
- **Primary Outcome Measure:** Rate of cervical dilatation.
- **Safety Monitoring:** Specific recording of maternal adverse effects, including tachycardia.


Troubleshooting Guide for Evidence Interpretation

This section addresses common challenges faced when evaluating the body of evidence for **Valethamate Bromide**.

Issue / Challenge	Potential Root Cause	Considerations for Researchers
-------------------	----------------------	--------------------------------

| **Inconsistent Efficacy Results** [2] | • **Population Heterogeneity**: Differences in parity, cervical status at inclusion. • **Dosing Regimen Variability**: Number of doses, timing of first dose. • **Methodological Quality**: Lack of blinding, inadequate power. | Standardize inclusion criteria (e.g., separate analysis for primiparas/multiparas) and dosing protocols in future trials. || **Safety Signal: Maternal Tachycardia** [4] [5] | **Pharmacology: Valethamate Bromide** is an anticholinergic agent, and tachycardia is a known class effect. | Weigh the clinical significance of this self-limiting side effect against potential benefits. Ensure robust safety monitoring in trials. || **Comparison with Other Agents** [6] | **Choice of Comparator**: Some trials compare VB to other spasmolytics (e.g., Drotaverine) rather than placebo. | Note that a drug may be less effective than a comparator but still more effective than placebo. Direct comparative trials are needed. |

The following diagram synthesizes the conflicting clinical evidence and its relationship to the ongoing debate about the drug's use.



[Click to download full resolution via product page](#)

Conflicting Evidence and Ongoing Debate on **Valethamate Bromide**

Frequently Asked Questions (FAQs) for Researchers

Q1: Why does the clinical evidence for Valethamate Bromide's efficacy in labor appear so contradictory? The contradiction stems from individual trial outcomes. Some well-designed trials show a significant reduction in labor duration [1], while others of similar rigor show no benefit over placebo [4] [5]. Potential factors include differences in the study population (e.g., parity), the precise definition of the active phase of labor, and the dosing regimen. A Cochrane review has categorized the overall evidence for antispasmodics in labor as "low quality," indicating a high degree of uncertainty [7].

Q2: What are the primary safety concerns associated with Valethamate Bromide use in clinical trials? The most consistently reported adverse effect is **maternal tachycardia** [4] [5]. This is a predictable pharmacologic effect given its anticholinergic properties. Other noted side effects include flushing of the face and dryness of the mouth [5]. While these are generally not considered life-threatening, they must be reported and factored into the risk-benefit assessment.

Q3: How does Valethamate Bromide's efficacy compare to other spasmolytic drugs like Drotaverine Hydrochloride? Multiple head-to-head trials suggest that **Drotaverine Hydrochloride may be more effective** than **Valethamate Bromide**. A 2018 randomized trial concluded that Drotaverine led to a greater reduction in the mean duration of the first stage of labor and a higher rate of cervical dilatation with a comparable safety profile [6]. Another earlier study also found Drotaverine to be superior in accelerating labor [3].

Conclusion and Research Outlook

The body of evidence for **Valethamate Bromide** is marked by significant contradiction. While some studies and extensive clinical experience support its use for reducing labor duration, several robust placebo-controlled trials found it ineffective.

The path forward requires **large-scale, multi-center, randomized controlled trials** with stringent methodologies to definitively resolve the question of efficacy and safety [2]. Furthermore, basic research to better elucidate its precise mechanism of action on the cervix and myometrium could help explain the inconsistent clinical results and inform more targeted drug development.

Need Custom Synthesis?

Email: info@smolecule.com or [Request Quote Online](#).

References

1. The effect of valethamate bromide in acceleration of labor [jtgga.org]
2. : Conflicting evidence and continuing use - PMC Valethamate bromide [pmc.ncbi.nlm.nih.gov]
3. Drotaverine hydrochloride vs. valethamate bromide in ... [sciencedirect.com]
4. A randomized controlled trial of valethamate bromide in ... [pubmed.ncbi.nlm.nih.gov]
5. A randomised controlled study comparing valethamate ... [pubmed.ncbi.nlm.nih.gov]
6. Comparison of efficacy of Drotaverine hydrochloride and Valethamate ... [ijrcog.org]
7. : Conflicting evidence and... | Semantic Scholar Valethamate bromide [semanticscholar.org]

To cite this document: Smolecule. [Evidence Profile: Efficacy and Safety of Valethamate Bromide].

Smolecule, [2026]. [Online PDF]. Available at:

[<https://www.smolecule.com/products/b597133#valethamate-bromide-efficacy-inconsistent-labor-trials>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

Smolecule

Your Ultimate Destination for Small-Molecule (aka. smolecule) Compounds, Empowering Innovative Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com